Cas no 2166812-99-1 (2-propyl-1-oxa-5-azaspiro5.5undecane)
2-propyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 2-propyl-1-oxa-5-azaspiro5.5undecane
- EN300-1279341
- 2-propyl-1-oxa-5-azaspiro[5.5]undecane
- 2166812-99-1
-
- Inchi: 1S/C12H23NO/c1-2-6-11-7-10-13-12(14-11)8-4-3-5-9-12/h11,13H,2-10H2,1H3
- InChI Key: VEGMCVWGLCMJAK-UHFFFAOYSA-N
- SMILES: O1C(CCC)CCNC21CCCCC2
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3Ų
2-propyl-1-oxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279341-0.05g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 0.05g |
$1188.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-0.1g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 0.1g |
$1244.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-0.25g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 0.25g |
$1300.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-0.5g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 0.5g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-1.0g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 1g |
$1414.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-2.5g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 2.5g |
$2771.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-5.0g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 5g |
$4102.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-10.0g |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 10g |
$6082.0 | 2023-06-08 | ||
| Enamine | EN300-1279341-50mg |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 50mg |
$1188.0 | 2023-10-01 | ||
| Enamine | EN300-1279341-100mg |
2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2166812-99-1 | 100mg |
$1244.0 | 2023-10-01 |
2-propyl-1-oxa-5-azaspiro5.5undecane Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-propyl-1-oxa-5-azaspiro5.5undecane
Research Briefing on 2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2166812-99-1): Recent Advances and Applications
In recent years, the compound 2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2166812-99-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in drug discovery and development. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic applications.
A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthetic route for 2-propyl-1-oxa-5-azaspiro[5.5]undecane, utilizing a novel catalytic spirocyclization method. The researchers achieved a high yield (85%) under mild reaction conditions, which is a significant improvement over previous methodologies. The study also emphasized the compound's stability and compatibility with further functionalization, making it a versatile intermediate for pharmaceutical applications.
Pharmacological investigations have revealed that 2-propyl-1-oxa-5-azaspiro[5.5]undecane exhibits notable activity as a modulator of the central nervous system (CNS). Preclinical trials conducted by a team at the University of Cambridge demonstrated its affinity for GABAA receptors, suggesting potential applications in treating anxiety and epilepsy. The compound's spirocyclic architecture contributes to its enhanced blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.
In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2024 study in Cancer Research reported that derivatives of 2-propyl-1-oxa-5-azaspiro[5.5]undecane exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves inhibition of histone deacetylases (HDACs), a promising target for epigenetic therapy.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-propyl-1-oxa-5-azaspiro[5.5]undecane. A collaborative effort between academic and industrial researchers is currently underway to address issues related to metabolic stability and bioavailability. Preliminary results from these studies are expected to be published in late 2024.
In conclusion, 2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2166812-99-1) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its diverse biological activities and structural novelty position it as a valuable scaffold for future therapeutic development. Continued research efforts will likely uncover additional applications and refine its pharmacological profile, further solidifying its importance in the chemical biology and pharmaceutical landscape.
2166812-99-1 (2-propyl-1-oxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)